Cas no 467-55-0 (Hecogenin)

Hecogenin, a steroid saponin isolated from Agave sisalana, is a selective inhibitor of human UDP glucuronosyltransferase Hecogenin has a wide range of pharmacological activities, including anti-inflammatory, antifungal and gastroprotective effects

Hecogenin structure

Product Name:Hecogenin

CAS No:467-55-0

Molecular Formula:C₂₇H₄₂O₄

Molecular Weight:430.6200

MDL:MFCD00067285

CID:37603

PubChem ID:87570467

Hecogenin Properties

Names and Identifiers

- (25R)-3b-Hydroxy-5a-spirostan-12-one
- 3-beta-hydroxy-5-alpha-spirostan-12-one
- 3beta-Hydroxy-5alpha-spirostan-12-one
- Hecogenin
- HECOGENIN(RG)
- (25R)-5-Spirostan-3-ol-12-one
- (3,5,25R)-3-Hydroxysiprostan-1
- (3,5,25R)-3-Hydroxysiprostan-12-one
- 12-Oxotigogenin
- 3-b-Hydroxy-5-a-spirostan-12-one
- 5ALPHA-SPIROSTAN-3BETA-OL-12-ONE
- Hecoginin
- Hocogenin
- 3XP44JJ79F
- DSSTox_RID_80794
- DSSTox_CID_25310
- DSSTox_GSID_45310
- Prestwick3_000730
- BSPBio_000660
- BPBio1_000726
- QOLRLLFJMZLYQJ-LOBDNJQFSA-N
- Tox21_110443
- LMST01080
- AB00513905
- (+)-HECOGENIN
- Hecogenin (>80%)
- (25R)-12-oxo-spirostan-3beta-ol
- Q5893392
- (3beta,5alpha,25R)-spirostan-3-ol-12-one
- CAS-467-55-0
- Spirostan-12-one, 3-hydroxy-, (3.beta.,5.alpha.,25R)-
- NSC-115921
- 467-55-0
- 25(R)-3.BETA.-HYDROXYSPIROSTAN-12-ONE
- Spirostan-12-one, 3-hydroxy-, (3b,5a,25R)-
- (25R)-3beta-hydroxy-5alpha-spirostan-12-one
- HECOGENIN [MI]
- MS-27662
- MFCD00067285
- s5336
- Spirostan-12-one,3-hydroxy-, (3b,5a,25R)-
- Spirostan-12-one, 3-hydroxy-, (3beta,5alpha,25R)-
- HEKOGENIN
- CS-0016852
- (3beta,5alpha,25R)-3-hydroxyspirostan-12-one
- LMST01080014
- 5alpha-Spirostan-12-one, 3beta-hydroxy-, (25R)-
- DTXCID5025310
- CHEBI:5633
- EINECS 207-392-4
- C08902
- CHEMBL3185544
- DTXSID7045310
- HY-N1422
- AKOS015965583
- NS00031633
- SCHEMBL329538
- NCGC00179484-01
- NCGC00016448-01
- NSC 115921
- Tox21_110443_1
- AC-1713
- NCGC00178811-03
- (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-10-one
- gekogenin
- (22R,25R)-3beta-Hydroxy-5alpha-spirostan-12-one
- UNII-3XP44JJ79F
- A872232
- SCHEMBL329539
- 5.alpha.-Spirostan-12-one, 3.beta.-hydroxy-, (25R)-
- 16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-10-one
- DTXSID40859377
- 2aS,2'R,4S,6aS,6bS,8aS,8bR,9S,11aS,12aS,12bR)-4-Hydroxy-5',6a,8a,9-tetramethylicosahydrospiro[naphtho[2',1':4,5]indeno[2,1-b]furan-10,2'-pyran]-8(2H)-one
- NSC115921
- 3-Hydroxyspirostan-12-one #
- AKOS032947793
- 3-Hydroxyspirostan-12-one
- 5.alpha.-Spirostan-12-one, (25R)-
- QOLRLLFJMZLYQJ-UHFFFAOYSA-N
- Gekogenin
- Spirostan-12-one, 3-hydroxy-, (3beta,5alpha,25R)-(9CI)
- 5alpha-Spirostan-12-one, 3beta-hydroxy-, (25R)-(8CI)
- (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-16-hydroxy-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosane-6,2'-oxane)-10-one
- (22R,25R)-3 beta-hydroxy-5 alpha-spirostan-12-one
- 25(R)-3BETA-HYDROXYSPIROSTAN-12-ONE
- +Expand
- MDL： MFCD00067285
- InChIKey： QOLRLLFJMZLYQJ-LOBDNJQFSA-N
- Inchi： 1S/C27H42O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)12-21-19-6-5-17-11-18(28)8-9-25(17,3)20(19)13-23(29)26(21,24)4/h15-22,24,28H,5-14H2,1-4H3/t15-,16+,17+,18+,19-,20+,21+,22+,24+,25+,26-,27-/m1/s1
- SMILES： O1[C@]2(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O2)[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([C@@]12C([H])([H])[H])=O)O[H]

Computed Properties

Exact Mass: 430.30831g/mol
Surface Charge: 0
XLogP3: 4.8
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 430.30831g/mol
Monoisotopic Mass: 430.30831g/mol
Topological Polar Surface Area: 55.8Å²
Heavy Atom Count: 31
Complexity: 766
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0
Molecular Weight: 430.6

Experimental Properties

LogP: 4.97280
PSA: 55.76000
Merck: 4622
Refractive Index: 1.4840 (estimate)
Boiling Point: 464.85°C (rough estimate)
Melting Point: 268 ºC
Flash Point: 177.8 °C
Color/Form: Powder
Solubility: Not determined
Specific Rotation: 7.2 º (c=0.8 g/100ml, CHCl3)
Density: 1.0040 (rough estimate)

Hecogenin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RB0-100mg	Hecogenin	467-55-0	>80.0%(GC)	100mg	$40.00	2024-05-01
A2B Chem LLC	AB74556-100mg	Hecogenin	467-55-0	>80.0%(GC)	100mg	$33.00	2024-04-20
abcr	AB136452-100 mg	Hecogenin, 80%; .	467-55-0	80%	100 mg	€46.20	2023-07-20
ChemScence	CS-0016852-5mg	Hecogenin	467-55-0	99.82%	5mg	$50.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0705-100mg	Hecogenin	467-55-0	98%	100mg	$85	2023-09-20
DC Chemicals	DCH-033-20 mg	Hecogenin	467-55-0	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D511203-10mg	Hecogenin	467-55-0	98%	10mg	$185	2022-09-04
Matrix Scientific	098351-1g	(25R)-3b-Hydroxy-5a-spirostan-12-one, 95+%	467-55-0	95+%	1g	$284.00	2023-09-11
MedChemExpress	HY-N1422-5mg	Hecogenin	467-55-0	99.82%	5mg	￥280	2024-04-18
PhytoLab	83508-50mg	Hecogenin	467-55-0	≥ 90.0 %	50mg	€850.4999999999999

Hecogenin Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

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Hubei Wande Chemical Co.,Ltd.

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Shandong Jun Rui Pharmaceuticals Co .,Ltd.

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Chengdu Biopurify Phytochemicals Ltd.

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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

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Hecogenin Related Literature

1. A simple model to understand the effect of membrane shear elasticity and stress-free shape on the motion of red blood cells in shear flow

Jules Dupire,Manouk Abkarian,Annie Viallat Soft Matter, 2015,11, 8372-8382
2. Facile synthesis and characterization of biodegradable antimicrobial poly(ester-carbonate)

Weipu Zhu,Ying Wang,Shuai Sun,Qiujin Zhang,Xiaodong Li,Zhiquan Shen J. Mater. Chem., 2012,22, 11785-11791
3. Interface mediated semiconducting to metallic like transition in ultrathin Bi2Se3 films on (100) SrTiO3 grown by molecular beam epitaxy†

Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. Gupta RSC Adv., 2015,5, 87897-87902
4. Inorganic analysis

Analyst, 1905,30, 136-139
5. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
6. On the signature of the hydrophobic effect at a single molecule level

Giuseppe Graziano Phys. Chem. Chem. Phys., 2013,15, 7389-7395
7. A waste-minimized protocol for the preparation of 1,2-azido alcohols and 1,2-amino alcohols†

Eleonora Ballerini,Paolo Crotti,Ileana Frau,Daniela Lanari,Ferdinando Pizzo,Luigi Vaccaro Green Chem., 2013,15, 2394-2400
8. A cobalt phosphide catalyst for the hydrogenation of nitriles†

Takato Mitsudome,Min Sheng,Ayako Nakata,Jun Yamasaki,Tomoo Mizugaki,Koichiro Jitsukawa Chem. Sci., 2020,11, 6682-6689
9. Constructing novel NaLiTi3O7/g-C3N4 Z-scheme photocatalysts to facilitate the separation of charge carriers and study the hydrogen production performance†

Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
10. Ferromagnetic coupling by diamagnetic metal cation coordination: magnetism and structure of the alkali-metal salts of nitroxide carboxylates

Chem. Commun., 1996, 2119-2120

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